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Compound of Interest

Compound Name: Decursidate

Cat. No.: B1157923

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides a comprehensive
overview of the proper disposal procedures for Decursidate, a ferulic acid derivative,
emphasizing safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for
Decursidate outlining explicit disposal instructions is not readily available in the public domain,

the following procedures are based on general best practices for laboratory chemical waste
management.

Understanding Decursidate: Chemical Properties

A summary of the known chemical and physical properties of Decursidate is presented below
to inform safe handling and disposal decisions.
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Property Value Source
Chemical Formula C18H1806 PubChem[1]
Molecular Weight 330.33 g/mol GlpBio[2]
CAS Number 272122-56-2 GlpBio[2]

2-(4'-hydroxyphenyl)glycol
Synonyms (-hy yphenyaly PubChem[1]
mono trans-ferulate

Solubility Soluble in DMSO ChemicalBook[3]

Storage -20°C GlpBio[2]

Step-by-Step Disposal Protocol for Decursidate

The following protocol is a general guideline. Always consult your institution's Environmental
Health and Safety (EHS) department for specific procedures and regulatory requirements.

1. Waste ldentification and Segregation:

« |dentify as Hazardous Waste: Due to its chemical nature and use in a laboratory setting,
Decursidate waste should be treated as hazardous chemical waste.

e Segregate Waste Streams: Do not mix Decursidate waste with other waste streams. Keep it
separate from non-hazardous trash, sharps, and biological waste. It is also crucial to
segregate it from incompatible chemicals to prevent dangerous reactions.

2. Containerization:

o Use Appropriate Containers: Collect Decursidate waste in a designated, leak-proof, and
chemically compatible container. The container should have a secure screw-top cap.

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Decursidate,” and the approximate concentration and quantity. Ensure the
label is legible and securely attached.

3. Storage:
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e Secure Storage: Store the waste container in a designated, well-ventilated, and secure area,
away from general laboratory traffic.

e Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to contain any potential leaks or spills.

4. Disposal Request:

o Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS department to arrange for a pickup. Do not attempt to dispose of chemical waste down
the drain or in the regular trash.

o Documentation: Complete any required waste disposal forms or manifests as per your
institution's protocol.

5. Handling Empty Containers:

o Triple Rinsing: Empty containers that held Decursidate should be triple-rinsed with a
suitable solvent (such as ethanol or acetone).

* Rinsate Collection: The rinsate from the cleaning process must be collected and disposed of
as hazardous waste along with the Decursidate waste.

» Container Disposal: After triple-rinsing and allowing the container to dry, deface the original
label and dispose of it according to your institution's guidelines for clean lab glass or plastic.

Logical Workflow for Decursidate Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Decursidate.
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Decursidate Disposal Workflow

Start: Decursidate Waste Generated

Identify as Hazardous Chemical Waste

'

Segregate from Other Waste Streams

'

Collect in a Labeled, Compatible Container

'

Store Securely in a Designated Area

'

Request Pickup from EHS

'

EHS Collects Waste for Disposal

End of Procedure
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Decursidate Disposal Workflow Diagram
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Disclaimer: The information provided in this guide is intended for informational purposes only
and is based on general laboratory safety principles. It is not a substitute for the specific
guidance and regulations of your institution's Environmental Health and Safety department.
Always prioritize your local safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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